Cas no 2228634-29-3 (tert-butyl N-1-(3-amino-1,1-difluoropropan-2-yl)cyclopentylcarbamate)

tert-butyl N-1-(3-amino-1,1-difluoropropan-2-yl)cyclopentylcarbamate structure
2228634-29-3 structure
Product Name:tert-butyl N-1-(3-amino-1,1-difluoropropan-2-yl)cyclopentylcarbamate
CAS No:2228634-29-3
MF:C13H24F2N2O2
MW:278.338670730591
CID:5791402
PubChem ID:165827350
Update Time:2023-12-26

tert-butyl N-1-(3-amino-1,1-difluoropropan-2-yl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-1873733
    • tert-butyl N-[1-(3-amino-1,1-difluoropropan-2-yl)cyclopentyl]carbamate
    • 2228634-29-3
    • tert-butyl N-1-(3-amino-1,1-difluoropropan-2-yl)cyclopentylcarbamate
    • Inchi: 1S/C13H24F2N2O2/c1-12(2,3)19-11(18)17-13(6-4-5-7-13)9(8-16)10(14)15/h9-10H,4-8,16H2,1-3H3,(H,17,18)
    • InChI Key: VGZSSUBVUDRBNR-UHFFFAOYSA-N
    • SMILES: FC(C(CN)C1(CCCC1)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 278.18058434g/mol
  • Monoisotopic Mass: 278.18058434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-1-(3-amino-1,1-difluoropropan-2-yl)cyclopentylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl N-[1-(3-amino-1,1-difluoropropan-2-yl)cyclopentyl]carbamate
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$1286.0 2023-09-18
Enamine
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tert-butyl N-[1-(3-amino-1,1-difluoropropan-2-yl)cyclopentyl]carbamate
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Enamine
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Enamine
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tert-butyl N-[1-(3-amino-1,1-difluoropropan-2-yl)cyclopentyl]carbamate
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Enamine
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